6-AMINO-4-{5-BROMO-2-[(2-CHLOROBENZYL)OXY]PHENYL}-3-METHYL-1-(3-METHYLPHENYL)-1,4-DIHYDROPYRANO[2,3-C]PYRAZOL-5-YL CYANIDE
6-AMINO-4-{5-BROMO-2-[(2-CHLOROBENZYL)OXY]PHENYL}-3-METHYL-1-(3-METHYLPHENYL)-1,4-DIHYDROPYRANO[2,3-C]PYRAZOL-5-YL CYANIDE
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0985031
InChI:
InChI=1S/C28H22BrClN4O2/c1-16-6-5-8-20(12-16)34-28-25(17(2)33-34)26(22(14-31)27(32)36-28)21-13-19(29)10-11-24(21)35-15-18-7-3-4-9-23(18)30/h3-13,26H,15,32H2,1-2H3
SMILES:
CC1=CC(=CC=C1)N2C3=C(C(C(=C(O3)N)C#N)C4=C(C=CC(=C4)Br)OCC5=CC=CC=C5Cl)C(=N2)C
Molecular Formula:
C28H22BrClN4O2
Molecular Weight:
561.9 g/mol
6-AMINO-4-{5-BROMO-2-[(2-CHLOROBENZYL)OXY]PHENYL}-3-METHYL-1-(3-METHYLPHENYL)-1,4-DIHYDROPYRANO[2,3-C]PYRAZOL-5-YL CYANIDE
CAS No.:
Cat. No.: VC0985031
Molecular Formula: C28H22BrClN4O2
Molecular Weight: 561.9 g/mol
* For research use only. Not for human or veterinary use.
![6-AMINO-4-{5-BROMO-2-[(2-CHLOROBENZYL)OXY]PHENYL}-3-METHYL-1-(3-METHYLPHENYL)-1,4-DIHYDROPYRANO[2,3-C]PYRAZOL-5-YL CYANIDE -](/images/no_structure.jpg)
Specification
| Molecular Formula | C28H22BrClN4O2 |
|---|---|
| Molecular Weight | 561.9 g/mol |
| IUPAC Name | 6-amino-4-[5-bromo-2-[(2-chlorophenyl)methoxy]phenyl]-3-methyl-1-(3-methylphenyl)-4H-pyrano[2,3-c]pyrazole-5-carbonitrile |
| Standard InChI | InChI=1S/C28H22BrClN4O2/c1-16-6-5-8-20(12-16)34-28-25(17(2)33-34)26(22(14-31)27(32)36-28)21-13-19(29)10-11-24(21)35-15-18-7-3-4-9-23(18)30/h3-13,26H,15,32H2,1-2H3 |
| Standard InChI Key | HWUNROUATRIYFL-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)N2C3=C(C(C(=C(O3)N)C#N)C4=C(C=CC(=C4)Br)OCC5=CC=CC=C5Cl)C(=N2)C |
| Canonical SMILES | CC1=CC(=CC=C1)N2C3=C(C(C(=C(O3)N)C#N)C4=C(C=CC(=C4)Br)OCC5=CC=CC=C5Cl)C(=N2)C |
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